![molecular formula C15H17N5O2 B2718521 3-Methyl-8-{[methylbenzylamino]methyl}-1,3,7-trihydropurine-2,6-dione CAS No. 838898-97-8](/img/structure/B2718521.png)
3-Methyl-8-{[methylbenzylamino]methyl}-1,3,7-trihydropurine-2,6-dione
Description
3-Methyl-8-{[methylbenzylamino]methyl}-1,3,7-trihydropurine-2,6-dione, also known as MRS2500, is a selective antagonist of the P2Y1 receptor. This molecule has attracted significant attention in scientific research due to its potential therapeutic applications in various diseases such as stroke, cancer, and thrombosis.
Scientific Research Applications
Climate Change Adaptation Solutions
The application of science, technology, and innovation (STI) solutions plays a crucial role in increasing participation and enhancing climate change adaptation . By leveraging advanced technologies, scientific research, and innovative approaches, we can engage a wider range of stakeholders, improve decision-making processes, and implement effective adaptation measures. Best practices in this area demonstrate how STI solutions foster resilience and sustainable development.
Anti-Doping Control for Recombinant Erythropoietin (rHuEPO)
Researchers have developed antibodies to human asialo erythropoietin, which could be used in a confirmation procedure for anti-doping control of rHuEPO . Understanding the structural differences between natural urinary EPO and recombinant hormone is essential. The presence of specific isoforms in an asialo pattern serves as an absolute demonstration of recombinant hormone presence. These antibodies enable precise detection and validation.
Synchrotron Radiation Research
Synchrotron radiation, with its broad frequency spectrum, high brilliance, and coherence, serves as a novel experimental tool for scientific research . It has made significant contributions to various technological fields. Researchers utilize synchrotron radiation for structural analysis, material characterization, and understanding fundamental properties of matter.
Medicine and Healthcare
Scientific research contributes significantly to medicine and healthcare. It aids in developing new drugs, medical treatments, and vaccines. Additionally, it helps uncover disease causes, risk factors, and diagnostic tools. Investigating the potential therapeutic effects of HMS2411C10 in these areas could yield valuable insights .
Technological Impact Assessment
Understanding how scientific research impacts technology is crucial. Interdisciplinary studies reveal intrinsic characteristics of the science base that influence technological development . By analyzing the effects of compounds like HMS2411C10, we can enhance technological innovations.
Anti-Obesity Drug Development
Compounds structurally related to HMS2411C10 have shown promise as anti-obesity drug candidates . Investigating their metabolic pathways, in vivo metabolites, and potential mechanisms of action can contribute to obesity management.
properties
IUPAC Name |
8-[[benzyl(methyl)amino]methyl]-3-methyl-7H-purine-2,6-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N5O2/c1-19(8-10-6-4-3-5-7-10)9-11-16-12-13(17-11)20(2)15(22)18-14(12)21/h3-7H,8-9H2,1-2H3,(H,16,17)(H,18,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JJEZJTWKHCGDLJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)NC1=O)NC(=N2)CN(C)CC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N5O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-[[benzyl(methyl)amino]methyl]-3-methyl-7H-purine-2,6-dione | |
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